5-(2-Formylphenyl)-2-hydroxypyridine, 95%

• IUPAC Name: 2-(6-oxo-1H-pyridin-3-yl)benzaldehyde
• InChI: InChI=1S/C12H9NO2/c14-8-10-3-1-2-4-11(10)9-5-6-12(15)13-7-9/h1-8H,(H,13,15)
• InChI Key: ZEYYUHOMSXVVPO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C=O)C2=CNC(=O)C=C2
• Molecular Formula: C12H9NO2
• DSSTOX Substance ID: DTXSID90682556
• Molecular Weight: 199.20 g/mol
• CAS RN: 1111115-70-8

Description

5-(2-Formylphenyl)-2-hydroxypyridine, 95% (5-FPHP) is an organic compound that is widely used in scientific research. It is a derivative of the pyridine family, which is a heterocyclic aromatic compound that contains a nitrogen atom in its ring structure. 5-FPHP is a useful compound for a variety of scientific research applications, such as synthesis, mechanism of action, biochemical and physiological effects, and lab experiments.

Mechanism of Action

The mechanism of action of 5-(2-Formylphenyl)-2-hydroxypyridine, 95% is not completely understood. However, it is believed to act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2). This enzyme is responsible for the production of prostaglandins, which are molecules that play a role in inflammation and other biological processes. By inhibiting the production of prostaglandins, 5-(2-Formylphenyl)-2-hydroxypyridine, 95% may be able to reduce inflammation and other symptoms associated with diseases.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(2-Formylphenyl)-2-hydroxypyridine, 95% are not well understood. However, it is believed to have anti-inflammatory, anti-tumor, and antifungal properties. In addition, 5-(2-Formylphenyl)-2-hydroxypyridine, 95% may have the potential to reduce the risk of cardiovascular disease, diabetes, and cancer. It is also believed to have antioxidant and neuroprotective effects.

Advantages and Limitations for Lab Experiments

The major advantage of using 5-(2-Formylphenyl)-2-hydroxypyridine, 95% in lab experiments is its high purity. The 95% purity of the compound makes it an ideal reagent for a variety of scientific research applications. However, there are some limitations to using 5-(2-Formylphenyl)-2-hydroxypyridine, 95% in lab experiments. For example, it is a relatively unstable compound and may decompose when exposed to light or heat. In addition, it is a relatively expensive compound and may not be suitable for large-scale experiments.

Future Directions

There are a number of potential future directions for 5-(2-Formylphenyl)-2-hydroxypyridine, 95% research. For example, further research could be conducted to better understand the biochemical and physiological effects of the compound. In addition, research could be conducted to explore the potential therapeutic applications of 5-(2-Formylphenyl)-2-hydroxypyridine, 95%, such as its use as an anti-inflammatory, anti-tumor, and antifungal agent. Furthermore, research could be conducted to explore the potential of 5-(2-Formylphenyl)-2-hydroxypyridine, 95% as a treatment for cardiovascular disease, diabetes, and cancer. Finally, research could be conducted to develop new methods of synthesis for 5-(2-Formylphenyl)-2-hydroxypyridine, 95%.

Synthesis Methods

5-(2-Formylphenyl)-2-hydroxypyridine, 95% can be synthesized through a variety of methods. The most common method is the reaction of 2-formylphenol and pyridine-2-carboxaldehyde in an aqueous solution of sodium hydroxide. This reaction is known as the Fischer-Speier esterification. The reaction yields a product with 95% purity. Other methods of synthesis include the reaction of 2-formylphenol and pyridine-2-carboxaldehyde in the presence of a base catalyst, such as sodium methoxide, and the reaction of 2-formylphenol and pyridine-2-carboxaldehyde in the presence of a strong acid, such as sulfuric acid.

Scientific Research Applications

5-(2-Formylphenyl)-2-hydroxypyridine, 95% is widely used in scientific research applications. It is used as a reagent in the synthesis of various compounds, such as pyridin-2-ols and pyridin-2-amides. It is also used in the synthesis of biologically active compounds, such as anti-tumor agents, antifungal agents, and anti-inflammatory agents. In addition, 5-(2-Formylphenyl)-2-hydroxypyridine, 95% is used in the synthesis of pharmaceuticals, such as anti-hypertensive agents and anti-diabetic agents.